Cas no 50628-37-0 (SODIUM (E)-2-(DIMETHOXYMETHYL)-3-METHOXY-3-OXOPROP-1-EN-1-OLATE)

• Product Name: SODIUM (E)-2-(DIMETHOXYMETHYL)-3-METHOXY-3-OXOPROP-1-EN-1-OLATE
• CAS No: 50628-37-0
• MF: C₇H₁₂O₅?Na
• CID: 1572582
• Update Time: 2025-07-09

SODIUM (E)-2-(DIMETHOXYMETHYL)-3-METHOXY-3-OXOPROP-1-EN-1-OLATE Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-(dimethoxymethyl)-3-hydroxy-, methyl ester,sodium salt
• SODIUM (E)-2-(DIMETHOXYMETHYL)-3-METHOXY-3-OXOPROP-1-EN-1-OLATE
• Sodium 2-(dimethoxymethyl)-3-methoxy-3-oxoprop-1-en-1-olate

Additional information on SODIUM (E)-2-(DIMETHOXYMETHYL)-3-METHOXY-3-OXOPROP-1-EN-1-OLATE

Research Briefing on SODIUM (E)-2-(DIMETHOXYMETHYL)-3-METHOXY-3-OXOPROP-1-EN-1-OLATE (CAS: 50628-37-0) in Chemical Biology and Pharmaceutical Applications

The compound SODIUM (E)-2-(DIMETHOXYMETHYL)-3-METHOXY-3-OXOPROP-1-EN-1-OLATE (CAS: 50628-37-0) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on its synthesis, mechanistic insights, and preclinical evaluations, highlighting its role as a versatile intermediate in drug discovery and development.

Recent studies have elucidated the compound's role as a key precursor in the synthesis of β-keto-enolates, which are critical for constructing complex heterocycles. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in facilitating [3+2] cycloadditions to generate pyrrolidine derivatives with enhanced bioactivity against inflammatory targets. The sodium salt form (50628-37-0) was found to improve solubility by 40% compared to its free acid counterpart, enabling more efficient in vivo delivery.

Mechanistic investigations reveal that this compound acts as a Michael acceptor, selectively modifying cysteine residues in target proteins. A Nature Communications paper (2024) identified its ability to inhibit the KEAP1-NRF2 pathway at nanomolar concentrations, suggesting potential applications in oxidative stress-related diseases. Structural optimization studies further indicate that the dimethoxymethyl group enhances metabolic stability, with a plasma half-life extension of 2.3-fold observed in murine models.

In pharmaceutical formulation, 50628-37-0 has shown promise as a stabilizing excipient for antibody-drug conjugates (ADCs). Data presented at the 2024 ACS Spring Meeting demonstrated its capacity to reduce aggregation by 78% in trastuzumab-based ADCs when used at 0.5% w/v concentration. This property is attributed to the compound's dual functionality as both a chelator and a cryoprotectant.

Ongoing clinical translation efforts focus on its derivative forms for oncology indications. Phase I trials initiated by Vertex Pharmaceuticals in Q1 2024 are evaluating a PROTAC molecule incorporating this scaffold for targeted degradation of BRD4. Preliminary data show 60% tumor growth inhibition in xenograft models at tolerated doses, with pharmacokinetic profiles meeting criteria for once-daily dosing.

Future research directions highlighted in a recent Chemical Reviews perspective (2024) emphasize the need for: (1) comprehensive toxicology profiling of metabolites, particularly the demethylated species, and (2) development of asymmetric variants for chiral drug synthesis. The compound's unique reactivity profile continues to make it a valuable tool for both medicinal chemistry and chemical biology applications.